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  4. N(3)-2/'-myristoyloxyethyl-N(6)-2/'-hydroxyethyl-1,8-dioxotriethylenetetramine-N,N,N/',N/'-tetraacet
N(3)-2/'-myristoyloxyethyl-N(6)-2/'-hydroxyethyl-1,8-dioxotriethylenetetramine-N,N,N/',N/'-tetraacet N(3)-2/'-myristoyloxyethyl-N(6)-2/'-hydroxyethyl-1,8-dioxotriethylenetetramine-N,N,N/',N/'-tetraacet
Brand Name: Vulcanchem
CAS No.: 138420-02-7
VCID: VC0166127
InChI: InChI=1S/C32H56N4O13/c1-2-3-4-5-6-7-8-9-10-11-12-13-32(48)49-19-17-34(21-27(39)36(24-30(44)45)25-31(46)47)15-14-33(16-18-37)20-26(38)35(22-28(40)41)23-29(42)43/h37H,2-25H2,1H3,(H,40,41)(H,42,43)(H,44,45)(H,46,47)
SMILES: CCCCCCCCCCCCCC(=O)OCCN(CCN(CCO)CC(=O)N(CC(=O)O)CC(=O)O)CC(=O)N(CC(=O)O)CC(=O)O
Molecular Formula: C32H56N4O13
Molecular Weight: 704.8 g/mol

N(3)-2/'-myristoyloxyethyl-N(6)-2/'-hydroxyethyl-1,8-dioxotriethylenetetramine-N,N,N/',N/'-tetraacet

CAS No.: 138420-02-7

Main Products

VCID: VC0166127

Molecular Formula: C32H56N4O13

Molecular Weight: 704.8 g/mol

N(3)-2/'-myristoyloxyethyl-N(6)-2/'-hydroxyethyl-1,8-dioxotriethylenetetramine-N,N,N/',N/'-tetraacet - 138420-02-7

CAS No. 138420-02-7
Product Name N(3)-2/'-myristoyloxyethyl-N(6)-2/'-hydroxyethyl-1,8-dioxotriethylenetetramine-N,N,N/',N/'-tetraacet
Molecular Formula C32H56N4O13
Molecular Weight 704.8 g/mol
IUPAC Name 2-[[2-[2-[[2-[bis(carboxymethyl)amino]-2-oxoethyl]-(2-tetradecanoyloxyethyl)amino]ethyl-(2-hydroxyethyl)amino]acetyl]-(carboxymethyl)amino]acetic acid
Standard InChI InChI=1S/C32H56N4O13/c1-2-3-4-5-6-7-8-9-10-11-12-13-32(48)49-19-17-34(21-27(39)36(24-30(44)45)25-31(46)47)15-14-33(16-18-37)20-26(38)35(22-28(40)41)23-29(42)43/h37H,2-25H2,1H3,(H,40,41)(H,42,43)(H,44,45)(H,46,47)
Standard InChIKey FLQUOGJSSXUQCY-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCC(=O)OCCN(CCN(CCO)CC(=O)N(CC(=O)O)CC(=O)O)CC(=O)N(CC(=O)O)CC(=O)O
Canonical SMILES CCCCCCCCCCCCCC(=O)OCCN(CCN(CCO)CC(=O)N(CC(=O)O)CC(=O)O)CC(=O)N(CC(=O)O)CC(=O)O
Synonyms Gd-MHE-DTTA
MHE-DTTA
N(3)-2'-myristoyloxyethyl-N(6)-2'-hydroxyethyl-1,8-dioxotriethylenetetramine-N,N,N',N'-tetraacetic acid
PubChem Compound 132154
Last Modified Nov 11 2021
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